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3-bromo-1-

methanesulfonylazetidine

Cat. No.: B6209247 Get Quote

An In-depth Technical Guide to 3-bromo-1-
methanesulfonylazetidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-bromo-1-methanesulfonylazetidine is a heterocyclic organic compound featuring a strained

four-membered azetidine ring. This guide provides a summary of its core chemical information,

including its structure and identifiers. Despite a comprehensive search of scientific literature

and patent databases, detailed experimental protocols, quantitative data, and specific

biological applications for this compound are not publicly available at this time. This document

outlines the known information and highlights the current gaps in the publicly accessible

knowledge base.

Chemical Structure and Identifiers
The fundamental chemical identity of 3-bromo-1-methanesulfonylazetidine is established by

its molecular structure and CAS number.
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The structure of 3-bromo-1-methanesulfonylazetidine consists of a central azetidine ring. A

bromine atom is attached to the carbon at the 3-position, and a methanesulfonyl group is

bonded to the nitrogen atom at the 1-position.

A 2D representation of the chemical structure is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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